Cas no 297145-60-9 ((2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide)

• Product Name: (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide
• CAS No: 297145-60-9
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 6382099
• PubChem ID: 7530557
• Update Time: 2025-06-11

(2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide
• (Z)-N-(1-(4-chlorophenyl)-3-((2-methoxyethyl)amino)-3-oxoprop-1-en-2-yl)-4-methylbenzamide
• Benzamide, N-[2-(4-chlorophenyl)-1-[[(2-methoxyethyl)amino]carbonyl]ethenyl]-4-methyl-
• (2Z)-3-(4-CHLOROPHENYL)-N-(2-METHOXYETHYL)-2-[(4-METHYLPHENYL)FORMAMIDO]PROP-2-ENAMIDE
• SR-01000401638
• F0095-1963
• SR-01000401638-1
• N-[(Z)-1-(4-chlorophenyl)-3-(2-methoxyethylamino)-3-oxoprop-1-en-2-yl]-4-methylbenzamide
• AKOS001606210
• 297145-60-9

• Inchi： 1S/C20H21ClN2O3/c1-14-3-7-16(8-4-14)19(24)23-18(20(25)22-11-12-26-2)13-15-5-9-17(21)10-6-15/h3-10,13H,11-12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： QWMPWFYNGLZPPB-UHFFFAOYSA-N
• SMILES： C(NC(C(NCCOC)=O)=CC1=CC=C(Cl)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 372.1240702g/mol
• Monoisotopic Mass: 372.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 651.6±55.0 °C(Predicted)
• pka: 11.51±0.46(Predicted)

Additional information on (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide

Introduction to Compound with CAS No. 297145-60-9 and Its Applications in Chemical Biology

Compound with the CAS number 297145-60-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically named as (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide, exhibits a complex and sophisticated arrangement of functional groups that make it a promising candidate for various biological and pharmaceutical applications.

The compound's chemical formula and structural configuration suggest a high degree of specificity, which is crucial for its potential use in drug development and molecular research. The presence of multiple aromatic rings, including a chlorophenyl group and a methylphenyl group, along with an amide linkage, contributes to its unique reactivity and interaction capabilities with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide molecule has shown potential in preliminary studies as a modulator of key enzymes and receptors. Its ability to interact with biological systems at a molecular level makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its structural diversity, which allows it to engage with multiple targets within biological systems. This polyvalent nature is particularly valuable in the context of drug design, where compounds that can interact with multiple pathways or receptors often exhibit enhanced therapeutic effects. The 297145-60-9 compound's ability to do so without exhibiting significant off-target effects is a significant advantage.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The formation of the amide bond and the double bond within the molecule are critical steps that require precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to produce such complex molecules with greater efficiency and purity, paving the way for their use in biological studies.

In the realm of drug discovery, the (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide has been investigated for its potential as an inhibitor or activator of various enzymes. For instance, studies have suggested that it may interact with enzymes involved in signal transduction pathways, potentially leading to new therapeutic strategies for diseases characterized by dysregulated signaling. Additionally, its structural features make it a candidate for developing small-molecule probes that can be used to study enzyme mechanisms in detail.

The compound's stability under various conditions is another critical factor that contributes to its utility in research and development. Chemical stability ensures that the molecule remains effective over time, which is essential for both laboratory studies and potential clinical applications. Researchers have observed that the presence of protective groups and optimized molecular design enhances stability while maintaining bioactivity.

The pharmacokinetic properties of 297145-60-9, including its solubility, bioavailability, and metabolic pathways, are also areas of active investigation. Understanding how the compound behaves within living systems is crucial for optimizing its therapeutic potential. Preliminary data suggest that it may exhibit favorable pharmacokinetic profiles, making it suitable for oral administration or other routes of delivery.

In conclusion, the compound with CAS number 297145-60-9, specifically identified as (2Z)-3-(4-chlorophenyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)formamidoprop-2-enamide, represents a significant advancement in chemical biology research. Its complex structure, potential biological activity, and favorable pharmacokinetic properties make it a valuable asset in the development of new drugs and molecular probes. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological systems and developing innovative treatments is likely to grow.